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Compound of Interest

5-Acetoxymethyl-2-furancarboxylic
Compound Name: d
aci

Cat. No.: B017060

As a Senior Application Scientist, this guide provides comprehensive, actionable safety
protocols for handling 5-Acetoxymethyl-2-furancarboxylic acid. Our goal is to empower you
with the knowledge to manage this chemical safely, moving beyond mere compliance to foster
a culture of proactive safety in your laboratory.

Understanding the Compound: A Proactive Risk
Assessment

5-Acetoxymethyl-2-furancarboxylic acid (CAS No. 90345-66-7) is a solid organic compound
belonging to the furan and carboxylic acid families.[1] Before any handling, a thorough
understanding of its potential hazards is critical. This is not just a procedural step; it is the
foundation of a safe experimental workflow. The primary risks associated with this compound
are irritation to the skin, eyes, and respiratory system, and it is harmful if ingested.[2]

While this specific compound does not have extensive unique hazard data, its structural
similarity to other furans and carboxylic acids informs our safety recommendations. Furan
derivatives, for instance, can be toxic and may have the potential to form explosive peroxides
upon exposure to air and light.[3][4] Carboxylic acids are known irritants.[5] Therefore, our
protocol is built on a conservative assessment of these combined risks.

Hazard Identification Summary
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The following table summarizes the known hazards based on available Safety Data Sheets

(SDS).[2]

Hazard Category

GHS Hazard
Statement

GHS Pictogram

Recommended
Precautionary
Action

Acute Oral Toxicity

H302: Harmful if

swallowed

GHSO07 (Exclamation
Mark)

P270: Do not eat,
drink or smoke when
using this product.
P301+P310: IF
SWALLOWED:
Immediately call a
POISON
CENTER/doctor.[2]

Skin Irritation

H315: Causes skin

irritation

GHSO07 (Exclamation
Mark)

P280: Wear protective
gloves. P302+P352:
IF ON SKIN: Wash
with plenty of water

and soap.[2]

Eye Irritation

H319: Causes serious

eye irritation

GHSO07 (Exclamation
Mark)

P280: Wear eye
protection/face
protection.
P305+P351+P338: IF
IN EYES: Rinse
cautiously with water

for several minutes.[2]

Respiratory Irritation

H335: May cause

respiratory irritation

GHSO07 (Exclamation
Mark)

P261: Avoid breathing
dust. P271: Use only
outdoors or in a well-

ventilated area.[2][6]

Core Directive: Your Personal Protective Equipment
(PPE) Ensemble
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The selection of PPE is your primary defense against exposure. Each component is chosen to
mitigate a specific hazard identified in our risk assessment. Adherence to this ensemble is
mandatory for all personnel handling the compound.

e Eye and Face Protection:

o Requirement: Chemical splash goggles conforming to ANSI Z87.1 or EN 166 standards
are the minimum requirement.[6][7]

o Causality: The compound is a serious eye irritant.[2] Goggles provide a complete seal
around the eyes, protecting against splashes of solutions or accidental projection of the
solid powder.

o Enhanced Protection: For procedures with a higher risk of splashing (e.qg., transferring
large quantities or working with solutions under pressure), a face shield must be worn in
addition to safety goggles.[5]

» Hand Protection:
o Requirement: Chemical-resistant nitrile or butyl rubber gloves are required.[5][8]

o Causality: The compound causes skin irritation.[2] Nitrile gloves offer robust protection
against a wide range of chemicals, including carboxylic acids, and are suitable for
preventing incidental contact. Always inspect gloves for tears or pinholes before use.
Contaminated gloves must be changed immediately.[7]

o Body Protection:
o Requirement: A fully buttoned, long-sleeved laboratory coat is mandatory.[7][8]

o Causality: This prevents contact of the chemical with your skin and personal clothing. For
handling larger quantities (>100g) or where significant contamination is possible, a
chemical-resistant apron should be worn over the lab coat. Fully enclosed shoes,
preferably made of a chemical-resistant material, are also required.[7]

» Respiratory Protection:
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o Requirement: All handling of the solid compound that may generate dust (e.g., weighing,
transferring) must be performed within a certified chemical fume hood.[7][9]

o Causality: The compound is known to cause respiratory irritation.[2] Engineering controls
like a fume hood are the most effective way to prevent inhalation of airborne patrticles. If a
fume hood is not available or its performance is questionable, a NIOSH-approved
respirator with an appropriate particulate filter (e.g., N95) may be required after a formal
exposure assessment.[5]

Operational Protocol: From Preparation to Disposal

A safe outcome is determined by a rigorous, step-by-step process. The following workflow is
designed to be a self-validating system, minimizing risk at each stage.

Chemical Handling Workflow
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Caption: Workflow for handling 5-Acetoxymethyl-2-furancarboxylic acid.
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Step-by-Step Methodologies

1. Pre-Handling & Preparation:

Verify Engineering Controls: Confirm that the chemical fume hood has a current certification
and is functioning correctly (check airflow monitor).

Assemble Materials: Before bringing the chemical into the hood, gather all necessary
equipment: spatulas, weigh boats, glassware, and a designated, clearly labeled hazardous
waste container.[7]

Don PPE: Put on your lab coat, safety goggles, and gloves as the final step before handling
the chemical container.

. Handling the Compound:

Weighing: Carefully weigh the desired amount of the solid compound inside the fume hood.
Use a weigh boat or paper to contain any dust.[7] Avoid creating dust clouds.

Transfers and Dissolution: Keep all containers as far back in the fume hood as practical.
When dissolving, add the solid to the solvent slowly to avoid splashing.

. Post-Handling & Decontamination:

Area Decontamination: After handling is complete, decontaminate the work surface within
the fume hood using an appropriate solvent and then wash with soap and water.[8]

Doffing PPE: To prevent cross-contamination, remove PPE in the correct order: first gloves,
then the lab coat (turning it inside out), and finally eye protection.[7]

Hygiene: Wash your hands thoroughly with soap and water after removing PPE, even if you
believe no contact occurred.[2]

Disposal and Emergency Plans

Waste Disposal Plan: All materials contaminated with 5-Acetoxymethyl-2-furancarboxylic
acid must be treated as hazardous waste.

e Solid Waste: Place all contaminated disposables (e.g., gloves, weigh paper, paper towels)
into a dedicated, sealed, and clearly labeled hazardous waste container.[7][10]

e Unused Compound: The original container with any residual compound must be disposed of
as hazardous chemical waste. Do not mix with other waste streams unless explicitly
permitted by your institution's Environmental Health & Safety (EHS) department.[3]
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» Prohibition: NEVER dispose of this chemical or its contaminated materials in the regular

trash or down the drain.[3][8] Arrange for pickup and disposal through your institution's EHS
office or a licensed contractor.[10]

Emergency Response Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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